Cas no 889938-99-2 (Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]-)
889938-99-2 structure
Product Name:Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]-
CAS No:889938-99-2
MF:C11H8FNO2
MW:205.185126304626
CID:714277
PubChem ID:22831987
Update Time:2025-04-19
Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]-
- 1-[3-(3-fluorophenyl)-1,2-oxazol-5-yl]ethanone
- 5-ACETYL-3(3-FLUOROPHENYL)-ISOXAZOLE
- 5-Acetyl-3(3-fluorophenyl)isoxazole
- 1-(3-(3-Fluorophenyl)isoxazol-5-yl)ethanone
- 889938-99-2
- SCHEMBL20507158
- 1-[3-(3-Fluorophenyl)-1,2-oxazol-5-yl]ethan-1-one
- DTXSID70628553
- FT-0690932
- 5-Acetyl-3-(3-fluorophenyl)isoxazole
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- Inchi: 1S/C11H8FNO2/c1-7(14)11-6-10(13-15-11)8-3-2-4-9(12)5-8/h2-6H,1H3
- InChI Key: SIHPOLPKOFXGNA-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1C=C(C(C)=O)ON=1
Computed Properties
- Exact Mass: 205.05400
- Monoisotopic Mass: 205.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.232
- Boiling Point: 373.6°C at 760 mmHg
- Flash Point: 179.8°C
- Refractive Index: 1.527
- PSA: 43.10000
- LogP: 2.68330
Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]- Security Information
- Hazard Category Code: 22
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Hazardous Material Identification:
Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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